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Chemical Profile and Storage

The table below summarizes the fundamental properties of NODAGA-NHS for handling and preparation:

Property Specification

CAS Number 1407166-70-4 [1] [2]

Molecular Formula C₁₉H₂₈N₄O₁₀ [1] [2]

Molecular Weight 472.45 g/mol [1] [2]

Recommended
Storage

Powder: -20°C (3 years) or 4°C (2 years). In solvent: -80°C (6 months) or

-20°C (1 month) [2].

Shipping Condition Stable at ambient temperature for a few days during ordinary shipping [2].

Conjugation to Targeting Vectors

A common application is conjugating NODAGA-NHS to monoclonal antibodies like trastuzumab. The

following diagram illustrates the core workflow, which can be adapted for other biomolecules.
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NODAGA-NHS conjugation to an antibody.

A typical protocol for conjugating NODAGA-NHS to trastuzumab is as follows [3]:

Reaction Setup: Prepare a solution of trastuzumab at 10 mg/mL in 0.1 M borate-buffered saline
(pH ~8.5).
Molar Ratio: Add NODAGA-NHS to the antibody solution at a molar ratio of 5:1 to 20:1 (NODAGA-
NHS : Antibody).
Incubation: Allow the reaction to proceed for 20 hours at 4°C.

Purification: Purify the conjugate, typically using size-exclusion chromatography (e.g., PD-10
desalting column) to remove unreacted chelator.

This protocol typically results in about 2.5 NODAGA moieties per antibody molecule [3].

Radiolabeling with Copper-64

Once conjugated, the NODAGA-biomolecule can be radiolabeled with ⁶⁴Cu. The workflow for this process

is outlined below.

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.smolecule.com/products/s3525414?utm_src=pdf-body-img
https://www.smolecule.com/products/s3525414?utm_src=pdf-body
https://www.smolecule.com/products/s3525414?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5029596/
https://www.smolecule.com/products/s3525414?utm_src=pdf-body
https://www.smolecule.com/products/s3525414?utm_src=pdf-body
https://www.smolecule.com/products/s3525414?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5029596/
https://www.smolecule.com/products/s3525414?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


NODAGA-Antibody
Conjugate

Radiolabeling Reaction
(Mild Conditions, <30 min)

[64Cu]CuCl2

[64Cu]Cu-NODAGA-Antibody

Click to download full resolution via product page

Radiolabeling NODAGA-antibody conjugate with Copper-64.

A key advantage of NODAGA is that it allows for efficient radiolabeling under mild conditions. Here’s a

summary of optimized parameters:

Parameter Optimization Finding for [⁶⁴Cu]Cu-NODAGA-trastuzumab [3]

Antibody Amount As little as 10 µg can be used, but 25 µg enables faster labeling.

Temperature Efficient labeling occurs at room temperature.

Time Full incorporation of ⁶⁴Cu can be achieved in 15-30 minutes.

Stability and Performance Comparison

NODAGA is often compared with the chelator DOTA for ⁶⁴Cu labeling. The table below highlights key

comparative findings:
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Aspect NODAGA (Findings) DOTA (for Context)

In Vitro Stability High stability in PBS and mouse serum
[4].

Good stability, but may be lower than
NODAGA in some challenges [4].

Stability vs.
Transchelation

Higher resistance to transchelation by
EDTA (a competing chelator) [4].

Lower resistance to transchelation in
challenge assays [4].

In Vivo
Performance

Lower non-target liver uptake, indicating
higher complex stability in vivo [5].

Higher liver uptake can occur,
suggesting some release of ⁶⁴Cu [5].

Tumor Targeting Good tumor uptake (3–9% ID/g) and
high immunoreactive fraction (88–94%)

[4] [3].

Good tumor uptake, but potentially
lower contrast due to higher

background [5].

These characteristics make NODAGA a preferred chelator for ⁶⁴Cu, as it provides stable radiolabeling and

improves image contrast by reducing background signal in non-target organs like the liver [4] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s3525414?utm_src=pdf-bulk
https://www.smolecule.com/products/s3525414?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

